(2-Chloro-6,7-dimethylquinolin-3-yl)methanamine

• Molecular Formula: C12H13ClN2
• Molecular Weight: 220.70 g/mol
• SMILES: CC1=CC2=CC(=C(N=C2C=C1C)Cl)CN
• InChI: InChI=1S/C12H13ClN2/c1-7-3-9-5-10(6-14)12(13)15-11(9)4-8(7)2/h3-5H,6,14H2,1-2H3
• InChIKey: OLAXLYSZNQHZAS-UHFFFAOYSA-N

Procurement Baseline: (2-Chloro-6,7-dimethylquinolin-3-yl)methanamine

(2-Chloro-6,7-dimethylquinolin-3-yl)methanamine (CAS 1707609-11-7) is a small-molecule quinoline derivative with the molecular formula C12H13ClN2 and a molecular weight of 220.7 g/mol . Commercial listings typically offer it at a minimum purity of 95% . While quinoline derivatives are a broadly explored class of biologically active heterocycles, specific, quantified biological or performance data for this exact compound is notably absent from common authoritative databases and primary research literature. This compound appears primarily in the context of a versatile synthetic scaffold or screening library component rather than a well-characterized lead compound .

Scaffold 2-chloroquinoline core

Functionality Primary amine for derivatization

Procurement Use Exploratory synthesis and library screening

Specificity Challenge: (2-Chloro-6,7-dimethylquinolin-3-yl)methanamine

In drug discovery and chemical biology, the precise positioning of substituents on the quinoline core, specifically the 2-chloro and the 6,7-dimethyl groups in this case, can critically influence target binding affinity, selectivity, and physicochemical properties. However, a rigorous scientific or industrial procurement decision cannot be made without quantitative head-to-head data against its closest structural analogs (e.g., 5,7- or 6,8-dimethyl regioisomers, or the des-chloro quinoline). A search of available primary research literature and authoritative databases fails to produce such comparative performance metrics for this specific compound, making any claim of superiority or specific advantage over generic substitutes unsupportable at this time [1].

Regioisomer shift Methyl position 5,7 or 6,8 may alter target binding.

Des-chloro analogs Absence of comparative data limits substitution confidence.

Class-level inference Quinoline class activity cannot be attributed to this specific compound.

• [1] Analysis of search results from BindingDB, PubMed, and Google Patents for (2-Chloro-6,7-dimethylquinolin-3-yl)methanamine and related analogs, 2024. View Source

Quantitative Evidence: (2-Chloro-6,7-dimethylquinolin-3-yl)methanamine

Lack of Comparator Quantitative Evidence

A comprehensive search across major databases (BindingDB, PubMed, Google Patents) for this specific compound and its immediate structural analogs has not yielded any direct head-to-head assay data, cross-study comparable metrics, or class-level activity data that meet the strict criteria for quantitative differentiation. Claims of biological activity for the broader quinoline class cannot be specifically attributed to this compound without direct experimental validation [1]. Therefore, no quantitative differentiation claim can be made to prioritize this compound over its closest analogs.

Comparator Data

Data to verify

No head-to-head data available.

Requires user-generated comparison for prioritization.

Literature and database search as of 2024.

Evidence Dimension	Biological Activity (Target Engagement, Potency, or Functional Assay)
Target Compound Data	No quantitative data found in primary literature or authoritative databases.
Comparator Or Baseline	Closest analogs (e.g., 2-chloro-5,7-dimethyl or 2-chloro-6,8-dimethyl regioisomers) or in-class candidates.
Quantified Difference	Data Unavailable
Conditions	Search across BindingDB, PubMed, and patent literature as of 2024.

Why This Matters

Without quantified data, a data-driven procurement or selection decision prioritizing this compound over any structural analog is not scientifically justifiable.

• [1] Database and literature search performed across BindingDB, PubMed, and Google Patents for (2-Chloro-6,7-dimethylquinolin-3-yl)methanamine (CAS 1707609-11-7), 2024. View Source

Application Scenarios: (2-Chloro-6,7-dimethylquinolin-3-yl)methanamine

Scaffold for Exploratory Medicinal Chemistry

In the absence of specific target-engagement data, the primary research application for this compound is as a synthetic building block. The chloroquinoline core is a known privileged structure, and this specific amine can be used to generate libraries of amides, sulfonamides, or ureas for broad phenotypic screening. Its value lies in its potential for diversification rather than its inherent biological activity.

Negative Control for Regioisomer Studies

This compound could serve as a critical control in experiments where the biological impact of methyl substitution at the 6,7-positions of a 2-chloroquinoline scaffold is being investigated. Comparing its activity (or lack thereof) to 5,7- or 6,8-substituted analogs would help establish structure-activity relationships, though this requires internal, user-generated data.

Application

Selection Property

Validation Focus

Exploratory Medicinal Chemistry

Synthetic diversification handle

Library synthesis and phenotypic screening

Negative Control for Regioisomer Studies

Regioisomeric methyl positioning

Structure-activity relationship (SAR) elucidation